molecular formula C13H11N3O2 B1339577 5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine CAS No. 21521-02-8

5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine

Cat. No. B1339577
CAS RN: 21521-02-8
M. Wt: 241.24 g/mol
InChI Key: MDUYSEODVOQXIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine, also known as 5-NOMe-ODA, is a synthetic molecule with potential applications in scientific research. It is a member of the oxadiazole family of compounds, which have been studied for their biological activity and therapeutic potential. 5-NOMe-ODA has been studied for its ability to inhibit enzymes involved in the biosynthesis of fatty acids and other lipids, as well as its potential use in the treatment of cancer.

Scientific Research Applications

Synthesis and Biological Activities

Researchers have synthesized a range of derivatives of 5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine, investigating their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. For instance, Sahin et al. (2001) synthesized compounds related to this compound with demonstrated anti-inflammatory activities through carrageenan induced hind paw edema and air-pouch inflammation tests in mice, showing significant anti-inflammatory activity without notable side effects on the gastrointestinal system and kidneys (Sahin et al., 2001).

Antimicrobial and Antioxidant Activities

Some derivatives have been tested for their antimicrobial and antioxidant activities. Saundane et al. (2013) explored the synthesis of 5-(2-methyl-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine derivatives and their effectiveness against various bacterial and fungal strains, as well as their radical scavenging capabilities, highlighting the potential of these compounds in antimicrobial and antioxidant applications (Saundane et al., 2013).

Antiviral Evaluation

El-Sayed et al. (2010) synthesized new 5-[(naphthalen-1-yloxy)-methyl]-1,3,4-oxadiazole derivatives and evaluated their antiviral activities, showing different degrees of inhibitory actions against HCV and HIV viruses (El‐Sayed et al., 2010). This suggests potential therapeutic applications of these compounds in antiviral drug development.

Material Science Applications

In material science, the structural properties of these compounds have also been explored. Zhu et al. (2021) synthesized an energetic material precursor with 5-((5-amino-2H-tetrazol-2-yl)methyl)-1,3,4-oxadiazol-2-amine and characterized it through various spectroscopic techniques, demonstrating its potential in material science applications (Zhu et al., 2021).

Safety and Hazards

As with any chemical compound, handling “5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information .

Future Directions

The oxadiazole ring system is a motif that is often found in pharmacologically active compounds, and many researchers are interested in exploring the properties of these compounds further . Future research could involve the synthesis of analogs of “5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine”, or studies of its biological activity.

properties

IUPAC Name

5-(naphthalen-1-yloxymethyl)-1,3,4-oxadiazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11N3O2/c14-13-16-15-12(18-13)8-17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H2,14,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MDUYSEODVOQXIS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2OCC3=NN=C(O3)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00471791
Record name 5-((1-Naphthyloxy)methyl)-1,3,4-oxadiazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00471791
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

21521-02-8
Record name 5-((1-Naphthyloxy)methyl)-1,3,4-oxadiazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00471791
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.